An In-Depth Technical Guide to the Spectral Properties of FluoZin-3 for Fluorescence Microscopy
An In-Depth Technical Guide to the Spectral Properties of FluoZin-3 for Fluorescence Microscopy
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the spectral and photophysical properties of FluoZin-3, a widely used fluorescent indicator for the detection of intracellular zinc (Zn²⁺). It details experimental protocols for its application in fluorescence microscopy and explores its use in studying cellular signaling pathways, particularly in the context of apoptosis.
Core Spectral and Chemical Properties of FluoZin-3
FluoZin-3 is a visible light-excitable zinc indicator that exhibits a significant increase in fluorescence intensity upon binding to Zn²⁺. Structurally, it is similar to the calcium indicator Fluo-4 and is valued for its high selectivity for zinc over physiologically relevant concentrations of other divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺)[1][2].
Data Presentation: Quantitative Properties of FluoZin-3
While specific values for quantum yield and extinction coefficient are not consistently reported in the available literature, the fluorescence enhancement upon zinc binding is a key operational parameter.
| Property | Value | Notes |
| Excitation Maximum (λex) | ~494 nm[1][3] | Compatible with standard 488 nm laser lines on confocal microscopes and FITC filter sets on epifluorescence microscopes. |
| Emission Maximum (λem) | ~516 nm[3][4][5] | |
| Dissociation Constant (Kd for Zn²⁺) | ~9.1 - 15 nM[2][4][6] | High affinity for zinc, making it suitable for detecting low nanomolar concentrations.[2][4][6] |
| Fluorescence Enhancement | >50-fold increase upon saturation with Zn²⁺[2][7] | |
| Selectivity | High for Zn²⁺ over Ca²⁺ (up to at least 1 µM) and Mg²⁺[2] | |
| Quantum Yield (Φ) | Not explicitly reported in reviewed literature. | The significant fluorescence enhancement suggests a notable change in quantum yield upon zinc binding. |
| Extinction Coefficient (ε) | Not explicitly reported in reviewed literature. | |
| Formulations | Cell-permeant acetoxymethyl (AM) ester and cell-impermeant tetrapotassium salt[2][4] | The AM ester allows for loading into live cells, while the salt form is used for in vitro assays or microinjection.[2][4] |
Experimental Protocols for Fluorescence Microscopy
The following protocols provide a detailed methodology for the use of FluoZin-3 in cellular imaging experiments.
2.1. Cell Loading with FluoZin-3 AM
This protocol is for loading the cell-permeant form of FluoZin-3 into adherent cells for the measurement of intracellular zinc.
-
Reagents and Materials:
-
FluoZin-3, AM (Acetoxymethyl ester)
-
Anhydrous Dimethyl Sulfoxide (DMSO)
-
Pluronic™ F-127 (20% solution in DMSO)
-
Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer
-
Probenecid (optional)
-
Adherent cells cultured on glass-bottom dishes or coverslips
-
-
Procedure:
-
Prepare a 1-5 mM FluoZin-3 AM stock solution in anhydrous DMSO. Store desiccated at -20°C, protected from light.
-
Prepare the loading solution:
-
Warm the FluoZin-3 AM stock solution to room temperature.
-
For a final loading concentration of 1-5 µM, dilute the stock solution in a physiological buffer such as HBSS.
-
To aid in the dispersion of the AM ester in the aqueous loading buffer, it is recommended to first mix the FluoZin-3 AM stock solution with an equal volume of 20% Pluronic™ F-127 before dilution. This results in a final Pluronic™ F-127 concentration of approximately 0.02%.
-
Optionally, to reduce the leakage of the de-esterified indicator from the cells, the organic anion transport inhibitor probenecid can be added to the loading and imaging buffers at a final concentration of 1-2.5 mM.
-
-
Cell Loading:
-
Wash the cultured cells twice with the physiological buffer.
-
Remove the buffer and add the FluoZin-3 AM loading solution to the cells.
-
Incubate the cells for 15-60 minutes at 20-37°C, protected from light. The optimal loading time and temperature should be determined empirically for each cell type. Lowering the incubation temperature can help to reduce the compartmentalization of the dye into organelles.
-
-
Wash and De-esterification:
-
After incubation, wash the cells twice with indicator-free buffer (containing probenecid, if used) to remove any extracellular dye.
-
Incubate the cells for an additional 30 minutes in fresh buffer to allow for the complete de-esterification of the intracellular FluoZin-3 AM by cellular esterases. This process traps the fluorescent indicator inside the cells.
-
-
The cells are now ready for fluorescence imaging.
-
2.2. In Situ Calibration of Intracellular FluoZin-3
To quantify intracellular zinc concentrations, an in situ calibration is necessary to determine the minimum (F_min) and maximum (F_max) fluorescence intensities.
-
Reagents and Materials:
-
FluoZin-3 AM loaded cells
-
Physiological buffer
-
Zinc ionophore (e.g., Pyrithione)
-
High-affinity zinc chelator (e.g., TPEN - N,N,N',N'-tetrakis(2-pyridylmethyl)ethylenediamine)
-
ZnSO₄ solution
-
-
Procedure:
-
After loading and de-esterification, image the basal fluorescence (F) of the FluoZin-3 loaded cells.
-
To determine the maximum fluorescence (F_max), treat the cells with a zinc ionophore such as pyrithione (e.g., 10 µM) in the presence of a saturating concentration of extracellular zinc (e.g., 50 µM ZnSO₄). This will equilibrate the intracellular and extracellular zinc concentrations, leading to the saturation of the indicator.
-
To determine the minimum fluorescence (F_min), subsequently treat the cells with a high-affinity zinc chelator like TPEN (e.g., 50 µM) to remove all intracellular labile zinc from the indicator.
-
The intracellular zinc concentration can then be calculated using the Grynkiewicz equation: [Zn²⁺] = Kd * (F - F_min) / (F_max - F) Where Kd is the dissociation constant of FluoZin-3 for Zn²⁺ (~15 nM).
-
2.3. Fluorescence Microscopy Imaging
-
Epifluorescence Microscopy:
-
Filter Set: Use a standard FITC (fluorescein isothiocyanate) filter set.
-
Excitation: ~470/40 nm
-
Dichroic Mirror: ~495 nm
-
Emission: ~525/50 nm
-
Objective: Use a high numerical aperture (NA) objective for optimal signal collection.
-
Exposure Time: Adjust the exposure time to obtain a good signal-to-noise ratio while minimizing phototoxicity.
-
-
Confocal Laser Scanning Microscopy:
-
Excitation Laser: 488 nm line of an Argon laser.
-
Dichroic Mirror: A suitable dichroic mirror for 488 nm excitation.
-
Emission Detector: Set the emission detection window to ~500-550 nm.
-
Pinhole: Adjust the pinhole to approximately 1 Airy unit for optimal confocality.
-
Laser Power and Detector Gain: Use the lowest possible laser power and adjust the detector gain to avoid saturation of the signal and minimize photobleaching.
-
Application in Signaling Pathways: Zinc Dynamics in Apoptosis
Changes in the concentration of labile intracellular zinc are increasingly recognized as an important factor in the regulation of apoptosis, or programmed cell death. FluoZin-3 has been instrumental in demonstrating that an increase in intracellular free zinc is an early event in apoptosis induced by various stimuli[1][6]. This rise in labile zinc can originate from the release of zinc from intracellular stores such as metallothioneins[4].
Signaling Pathway: Role of Labile Zinc in Apoptosis
The following diagram illustrates the involvement of labile zinc in the apoptotic signaling cascade. An apoptotic stimulus can lead to the release of zinc from metallothionein, a zinc-binding protein. This increase in labile zinc can then inhibit the activity of caspases, which are key executioner enzymes in apoptosis[4].
Experimental Workflow: Monitoring Zinc Flux During Apoptosis
The following workflow outlines the key steps for using FluoZin-3 to visualize the dynamics of intracellular zinc during the induction of apoptosis.
By following this workflow, researchers can use FluoZin-3 to observe and quantify the changes in labile zinc concentrations that occur in the early to middle stages of apoptosis, providing valuable insights into the role of this important second messenger in cell fate decisions[6].
References
- 1. The zinc indicator FluoZin-3 is not perturbed significantly by physiological levels of calcium or magnesium - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Invitrogen™ FluoZin™-3, AM, cell permeant | Fisher Scientific [fishersci.ca]
- 3. FluoZin™-3, Tetrapotassium Salt, cell impermeant 500 μg | Buy Online | Invitrogen™ [thermofisher.com]
- 4. chem.uci.edu [chem.uci.edu]
- 5. Revised stability constant, spectroscopic properties and binding mode of Zn(II) to FluoZin-3, the most common zinc probe in life sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Fluorescent Indicators for Zn2+ and Other Metal Ions—Section 19.7 | Thermo Fisher Scientific - US [thermofisher.com]
- 7. researchgate.net [researchgate.net]
